4-Amino-3-(3-methyl-2-butenyl)benzoic acid

• CAS RN: 131989-76-9
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 4-amino-3-(3-methylbut-2-enyl)benzoic acid
• InChI: InChI=1S/C12H15NO2/c1-8(2)3-4-9-7-10(12(14)15)5-6-11(9)13/h3,5-7H,4,13H2,1-2H3,(H,14,15)
• InChI Key: CHWZACMQAYIZRS-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C=CC(=C1)C(=O)O)N)C
• synonyms: Benzoic acid, 4-amino-3-(3-methyl-2-butenyl)- (9CI)

Description

4-Amino-3-(3-methyl-2-butenyl)benzoic acid is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicine. This compound, also known as Leucotriene A4, is a precursor to leukotrienes, which are inflammatory mediators involved in a variety of physiological and pathological processes. In

Mechanism Of Action

The mechanism of action of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid involves its conversion to leukotriene A4 by the enzyme 5-lipoxygenase. Leukotriene A4 is then converted to various leukotrienes, which mediate inflammation and other physiological processes. Inhibition of 5-lipoxygenase or leukotriene biosynthesis can be achieved by targeting 4-Amino-3-(3-methyl-2-butenyl)benzoic acid.

Biochemical And Physiological Effects

4-Amino-3-(3-methyl-2-butenyl)benzoic acid has been shown to have various biochemical and physiological effects. It has been implicated in the pathogenesis of asthma, allergic rhinitis, and cardiovascular diseases. Inhibition of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid has been shown to reduce inflammation and improve symptoms in these diseases.

Advantages And Limitations For Lab Experiments

The synthesis of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid is relatively straightforward and can be carried out in a laboratory setting. However, the compound is highly reactive and can be difficult to handle. Its use in experiments requires careful handling and storage to avoid degradation and contamination.

Future Directions

There are several future directions for research on 4-Amino-3-(3-methyl-2-butenyl)benzoic acid. One area of interest is the development of drugs that target leukotriene biosynthesis by inhibiting 4-Amino-3-(3-methyl-2-butenyl)benzoic acid. Another area of research is the study of the role of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid in other physiological processes, such as wound healing and cancer progression. Additionally, the synthesis of analogs of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid may lead to the discovery of new drugs with improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid involves the reaction of 3-methyl-2-buten-1-ol with 4-nitrophthalic acid in the presence of a catalyst such as palladium on carbon. This reaction results in the formation of 4-Amino-3-(3-methyl-2-butenyl)benzoic acid as a yellow solid. The yield of this reaction can be improved by optimizing the reaction conditions, such as temperature, pressure, and reaction time.

Scientific Research Applications

4-Amino-3-(3-methyl-2-butenyl)benzoic acid has been extensively studied for its role in leukotriene biosynthesis. Leukotrienes are potent inflammatory mediators that play a crucial role in the pathogenesis of various diseases, including asthma, allergic rhinitis, and cardiovascular diseases. The inhibition of leukotriene biosynthesis has been shown to be an effective therapeutic strategy for these diseases. 4-Amino-3-(3-methyl-2-butenyl)benzoic acid is a key intermediate in the biosynthesis of leukotrienes, making it a potential target for drug development.